Cas no 1481-32-9 (6-fluoro-2,3-dihydro-1H-inden-1-one)

6-fluoro-2,3-dihydro-1H-inden-1-one structure
1481-32-9 structure
Product Name:6-fluoro-2,3-dihydro-1H-inden-1-one
CAS No:1481-32-9
MF:C9H7FO
MW:150.149686098099
MDL:MFCD01318147
CID:41453
PubChem ID:1519464
Update Time:2024-11-02

6-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-1-indanone
    • 6-Fluoro-2,3-dihydro-1H-inden-1-one
    • 6-FLUORO-2,3-DIHYDROINDEN-1-ONE
    • 1-Indanone,6-fluoro- (6CI,7CI,8CI)
    • 6-FLUOROINDANONE
    • 6-fluro-indanone
    • 6-Fluoro-indan-1-on
    • 6-Fluoro-1-indenone
    • 6-FLURORO-1-INDANONE
    • 6-FLUORO-INDAN-1-ONE
    • 6-FLUORORO-1-INDANONE
    • FT-0601805
    • LVUUCFIQQHEFEJ-UHFFFAOYSA-N
    • SY010637
    • 6fluoro-1-indanone
    • 6-Fluoro-1-indanone, 96%
    • 6-fluoroindan-1-one
    • AM20060930
    • AKOS005206718
    • SCHEMBL1150109
    • AB08649
    • EN300-84437
    • DS-0573
    • DTXSID30364046
    • 1H-Inden-1-one, 6-fluoro-2,3-dihydro-
    • F0668
    • Z814904728
    • TS-01973
    • BP-10962
    • CS-0001933
    • 6-Fluoro-2,3-dihydro-1H-indene-1-one
    • AC-9650
    • A23346
    • F-4470
    • 1481-32-9
    • Tert-butylN-(2-thienyl)carbamate
    • MFCD01318147
    • BCP04453
    • 6-fluoro-2,3-dihydro-1H-inden-1-one
    • MDL： MFCD01318147
    • Inchi： 1S/C9H7FO/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5H,2,4H2
    • InChI Key： LVUUCFIQQHEFEJ-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=C(C=1)C(CC2)=O
    • BRN： 1448695

Computed Properties

  • Exact Mass: 150.04800
  • Monoisotopic Mass: 150.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Off white crystals
  • Density: 1.259
  • Melting Point: 58.0 to 62.0 deg-C
  • Boiling Point: 60℃/0.5mmHg(lit.)
  • Flash Point: 60℃/0.5mm
  • Refractive Index: 1.56
  • PSA: 17.07000
  • LogP: 1.95460
  • Solubility: Insoluble in water.

6-fluoro-2,3-dihydro-1H-inden-1-one Security Information

6-fluoro-2,3-dihydro-1H-inden-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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6-fluoro-2,3-dihydro-1H-inden-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1481-32-9)6-fluoro-2,3-dihydro-1H-inden-1-one
Order Number:A23346
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:15
Price ($):158.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1481-32-9)6-fluoro-2,3-dihydro-1H-inden-1-one
A23346
Purity:99%
Quantity:100g
Price ($):158.0
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